Cas no 2228205-39-6 (2-(3-Bromo-5-chloro-2-methoxyphenyl)cyclopropan-1-amine)

• Product Name: 2-(3-Bromo-5-chloro-2-methoxyphenyl)cyclopropan-1-amine
• CAS No: 2228205-39-6
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 5777978
• PubChem ID: 165968259
• Update Time: 2025-11-01

2-(3-Bromo-5-chloro-2-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1927798
• 2228205-39-6
• 2-(3-bromo-5-chloro-2-methoxyphenyl)cyclopropan-1-amine
• 2-(3-Bromo-5-chloro-2-methoxyphenyl)cyclopropan-1-amine

• Inchi： 1S/C10H11BrClNO/c1-14-10-7(6-4-9(6)13)2-5(12)3-8(10)11/h2-3,6,9H,4,13H2,1H3
• InChI Key： WREKOEQHHQITTC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC)C1CC1N)Cl

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-Bromo-5-chloro-2-methoxyphenyl)cyclopropan-1-amine

Introduction to 2-(3-Bromo-5-chloro-2-methoxyphenyl)cyclopropan-1-amine (CAS No. 2228205-39-6)

2-(3-Bromo-5-chloro-2-methoxyphenyl)cyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2228205-39-6, belongs to a class of molecules that incorporate a cyclopropane ring, a structural motif known for its high reactivity and biological interest. The presence of bromo, chloro, and methoxy substituents on the aromatic ring further enhances its chemical diversity, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The cyclopropane moiety in 2-(3-Bromo-5-chloro-2-methoxyphenyl)cyclopropan-1-amine is particularly noteworthy, as it introduces a high degree of strain into the molecule. This strain can be exploited to facilitate various chemical reactions, including ring-opening reactions that are often employed in the synthesis of more complex molecules. The amine functional group at the 1-position of the cyclopropane ring provides a site for further derivatization, enabling the construction of diverse pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing cyclopropane rings. These molecules have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents on the aromatic ring in 2-(3-Bromo-5-chloro-2-methoxyphenyl)cyclopropan-1-amine may contribute to its unique interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its structural versatility. The combination of bromo, chloro, and methoxy groups creates multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific applications. For instance, the bromine atom can be readily displaced in nucleophilic substitution reactions, while the chlorine atom can participate in metal-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are fundamental tools in modern synthetic organic chemistry and have been widely used in the development of novel pharmaceuticals.

The methoxy group provides an additional layer of functionality, influencing both the electronic properties of the aromatic ring and its solubility profile. This makes 2-(3-Bromo-5-chloro-2-methoxyphenyl)cyclopropan-1-amine a versatile building block for constructing more complex molecules with tailored biological activities. Researchers have leveraged similar structural motifs in their efforts to develop new therapeutic agents against various diseases.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. For example, derivatives of cyclopropanecarboxylic acids have been investigated for their potential as protease inhibitors, while other cyclopropane-based molecules have shown promise as kinase inhibitors. The amine-substituted cyclopropane ring in 2-(3-Bromo-5-chloro-2-methoxyphenyl)cyclopropan-1-amine may similarly serve as a key pharmacophore in the development of new drugs targeting specific enzymes or receptors.

The synthesis of 2-(3-Bromo-5-chloro-2-methoxyphenyl)cyclopropan-1-amine involves several key steps that highlight modern synthetic strategies in organic chemistry. The introduction of the cyclopropane ring can be achieved through various methods, including cyclopropanation reactions or metal-catalyzed additions to suitably substituted precursors. The subsequent functionalization at the 3-position with bromine and at the 5-position with chlorine can be performed using classical electrophilic aromatic substitution reactions or more sophisticated transition-metal-catalyzed processes.

The methoxy group is typically introduced via nucleophilic aromatic substitution or direct methylation reactions. Each step in the synthesis must be carefully optimized to ensure high yields and purity, as impurities can significantly impact downstream applications such as biological testing or further derivatization.

In conclusion,2-(3-Bromo-5-chloro-2-methoxyphenyl)cyclopropan-1-amine represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and synthetic accessibility make it a valuable tool for exploring new drug candidates. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.